Cas no 2160496-81-9 (5-hydroxy-2,2,4,4-tetramethylpentanal)

5-Hydroxy-2,2,4,4-tetramethylpentanal is a branched-chain aldehyde featuring a hydroxyl group at the 5-position, imparting both aldehyde and alcohol reactivity. Its sterically hindered structure, with four methyl groups at the 2- and 4-positions, enhances stability against polymerization and oxidation, making it suitable for controlled synthetic applications. The compound serves as a versatile intermediate in organic synthesis, particularly for producing hindered alcohols, esters, and other derivatives. Its unique structure may also facilitate chiral synthesis or ligand design due to the steric constraints. The hydroxyl group allows further functionalization, while the aldehyde moiety enables condensation or reduction reactions, offering flexibility in fine chemical and pharmaceutical applications.

5-hydroxy-2,2,4,4-tetramethylpentanal structure

2160496-81-9 structure

Product Name:5-hydroxy-2,2,4,4-tetramethylpentanal

CAS No:2160496-81-9

MF:C₉H₁₈O₂

MW:158.238023281097

CID:5921365

PubChem ID:123562655

Update Time:2025-05-28

5-hydroxy-2,2,4,4-tetramethylpentanal Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-2,2,4,4-tetramethylpentanal
- 2160496-81-9
- EN300-1621956
- Inchi： 1S/C9H18O2/c1-8(2,6-10)5-9(3,4)7-11/h6,11H,5,7H2,1-4H3
- InChI Key： FFIRPTZUTPSORI-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CC(C=O)(C)C

Computed Properties

Exact Mass: 158.130679813g/mol
Monoisotopic Mass: 158.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 37.3Å²

5-hydroxy-2,2,4,4-tetramethylpentanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1621956-0.05g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	0.05g	$851.0	2023-05-26
Enamine	EN300-1621956-0.1g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	0.1g	$892.0	2023-05-26
Enamine	EN300-1621956-0.25g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	0.25g	$933.0	2023-05-26
Enamine	EN300-1621956-0.5g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	0.5g	$974.0	2023-05-26
Enamine	EN300-1621956-1.0g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	1g	$1014.0	2023-05-26
Enamine	EN300-1621956-2.5g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	2.5g	$1988.0	2023-05-26
Enamine	EN300-1621956-5.0g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	5g	$2940.0	2023-05-26
Enamine	EN300-1621956-10.0g	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	10g	$4360.0	2023-05-26
Enamine	EN300-1621956-50mg	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	50mg	$707.0	2023-09-22
Enamine	EN300-1621956-100mg	5-hydroxy-2,2,4,4-tetramethylpentanal	2160496-81-9	100mg	$741.0	2023-09-22